Cas no 1245643-65-5 (7-Benzyl-2,7-diazaspiro[4.5]decan-1-one)

7-Benzyl-2,7-diazaspiro[4.5]decan-1-one is a structurally unique spirocyclic compound featuring a benzyl-substituted diazaspiro[4.5]decane core. This heterocyclic scaffold exhibits significant potential in medicinal chemistry due to its rigid three-dimensional framework, which enhances binding selectivity to biological targets. The compound's spirocyclic architecture improves metabolic stability compared to linear analogs, while the benzyl group offers versatility for further functionalization. Its balanced lipophilicity and molecular complexity make it valuable for drug discovery, particularly in CNS-targeted therapies and enzyme inhibition applications. The ketone functionality at the 1-position provides a handle for synthetic modifications, enabling diverse derivatization strategies. This compound serves as a privileged intermediate for developing pharmacologically active molecules with optimized physicochemical properties.

7-Benzyl-2,7-diazaspiro[4.5]decan-1-one structure

1245643-65-5 structure

Product Name:7-Benzyl-2,7-diazaspiro[4.5]decan-1-one

CAS No:1245643-65-5

MF:C₁₅H₂₀N₂O

MW:244.332103729248

MDL:MFCD17011735

CID:839244

PubChem ID:46835441

Update Time:2025-07-02

7-Benzyl-2,7-diazaspiro[4.5]decan-1-one Chemical and Physical Properties

Names and Identifiers

- 7-Benzyl-2,7-diazaspiro[4.5]decan-1-one
- 7-(Phenylmethyl)-2,7-Diazaspiro[4.5]Decan-1-One
- 2,7-Diazaspiro[4.5]decan-1-one, 7-(phenylmethyl)-
- 9-benzyl-2,9-diazaspiro[4.5]decan-1-one
- DTXSID80676404
- CS-0047453
- AS-68109
- 1245643-65-5
- VZB64365
- DB-026423
- W14139
- MFCD17011735
- AKOS015855743
- SCHEMBL17609064
- MDL： MFCD17011735
- Inchi： 1S/C15H20N2O/c18-14-15(8-9-16-14)7-4-10-17(12-15)11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,16,18)
- InChI Key： RUXGTEQSWKODCG-UHFFFAOYSA-N
- SMILES： O=C1C2(CCN1)CN(CC1C=CC=CC=1)CCC2

Computed Properties

Exact Mass: 244.1577
Monoisotopic Mass: 244.158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2
XLogP3: 1.5

Experimental Properties

Density: 1.15
Boiling Point: 431 ºC
Flash Point: 214 ºC
PSA: 32.34

7-Benzyl-2,7-diazaspiro[4.5]decan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000138-1g	7-Benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	1g	$564.48	2023-09-03
Chemenu	CM139589-1g	7-Benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	1g	$1033	2023-11-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B943185-250mg	7-Benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	250mg	￥4,140.00	2022-09-02
Chemenu	CM139589-1g	7-Benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	1g	$669	2021-08-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00245-100MG	7-benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	100MG	￥ 1,597.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00245-250MG	7-benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	250MG	￥ 2,554.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00245-500MG	7-benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	500MG	￥ 4,250.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00245-1G	7-benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	1g	￥ 6,375.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00245-5G	7-benzyl-2,7-diazaspiro[4.5]decan-1-one	1245643-65-5	95%	5g	￥ 19,126.00	2023-03-30
eNovation Chemicals LLC	D745226-100mg	2,7-Diazaspiro[4.5]decan-1-one, 7-(phenylmethyl)-	1245643-65-5	95%	100mg	$345	2024-06-08